Cas no 67990-30-1 (2,5-dibromo-3-methylanisole)
2,5-dibromo-3-methylanisole structure
Product Name:2,5-dibromo-3-methylanisole
CAS No:67990-30-1
MF:C8H8Br2O
MW:279.956521034241
CID:968154
PubChem ID:106325
Update Time:2025-04-19
2,5-dibromo-3-methylanisole Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dibromo-3-methylanisole
- 2,5-dibromo-1-methoxy-3-methylbenzene
- Benzene, 2,5-dibromo-1-methoxy-3-methyl-
- UNII-2YVY7S0RH0
- 2YVY7S0RH0
- EINECS 268-051-3
- NS00036337
- DTXSID4070954
- 67990-30-1
- KAZLSZRLSZFBIF-UHFFFAOYSA-N
-
- Inchi: 1S/C8H8Br2O/c1-5-3-6(9)4-7(11-2)8(5)10/h3-4H,1-2H3
- InChI Key: KAZLSZRLSZFBIF-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=CC=1C)Br)OC
Computed Properties
- Exact Mass: 277.89414
- Monoisotopic Mass: 277.89419
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 9.2
- XLogP3: 3.6
Experimental Properties
- Density: 1.727
- Boiling Point: 276.9°C at 760 mmHg
- Flash Point: 110.2°C
- Refractive Index: 1.569
- PSA: 9.23
2,5-dibromo-3-methylanisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR0061W7-500mg |
2,5-DIBROMO-3-METHYLANISOLE |
67990-30-1 | 95% | 500mg |
$510.00 | 2025-02-12 | |
| Aaron | AR0061W7-1g |
2,5-DIBROMO-3-METHYLANISOLE |
67990-30-1 | 95% | 1g |
$679.00 | 2025-02-12 |
2,5-dibromo-3-methylanisole Related Literature
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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